Cas no 98584-59-9 (3-Piperidinone,1-propyl-)

3-Piperidinone,1-propyl- structure

Product Name:3-Piperidinone,1-propyl-

CAS No:98584-59-9

Molecular Formula:C₈H₁₅NO

Molecular Weight:141.2108

CID:801946

PubChem ID:15105447

3-Piperidinone,1-propyl- Properties

Names and Identifiers

- 3-Piperidinone,1-propyl-
- 1-propylpiperidin-3-one
- 98584-59-9
- AKOS005174599
- 1-Propyl-3-piperidone hydrate hydrochloride
- DTXSID40568275
- N-PROPYL-3-PIPERIDONE
- SCHEMBL2859361
- +Expand
- InChIKey： SZWFGCRTUHNBQX-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H15NO/c1-2-5-9-6-3-4-8(10)7-9/h2-7H2,1H3
- SMILES： CCCN1CCCC(=O)C1

Computed Properties

Exact Mass: 141.115364102g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 141.115364102g/mol
Heavy Atom Count: 10
Complexity: 122
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 20.3Å²

Experimental Properties

Boiling Point: 207.4±33.0 ºC (760 Torr),
Flash Point: 73.4±15.0 ºC,
Solubility: Dissolution (64 g/l) (25 º C),
Density: 0.953±0.06 g/cm3 (20 ºC 760 Torr),

3-Piperidinone,1-propyl- Related Literature

1. Hydrothermal synthesis, ab-initio structure determination and NMR study of the first mixed Cu–Al fluorinated MOF†

Francis Taulelle,Charlotte Martineau,Karim Adil CrystEngComm, 2013,15, 3430-3435
2. Click chemistry-assisted synthesis of triazolo linked podophyllotoxin conjugates as tubulin polymerization inhibitors†

M. V. P. S. Vishnuvardhan,Saidi Reddy V.,Kunta Chandrasekhar,V. Lakshma Nayak,Ibrahim Bin Sayeed,Abdullah Alarifi Med. Chem. Commun., 2017,8, 1817-1823
3. Responsive copolymer–graphene oxide hybrid microspheres with enhanced drug release properties†

Izabela Firkowska-Boden RSC Adv., 2017,7, 3720-3726
4. Current oscillations from bipolar nanopores for statistical monitoring of hydrogen evolution on a confined electrochemical catalyst†

Lei Tian,Jing Liang,Yingjie Gao,Xiang Gao,Xiaofeng Kang Phys. Chem. Chem. Phys., 2023,25, 7629-7633
5. Temperature-controlled synthesis and luminescent properties of two novel coordination polymers modeled by hexa-carboxylate ligand derived from cyclotriphosphazene†

Bao Li,Xiaomei Dai,Xianggao Meng,Tianle Zhang,Chengmei Liu,Kaichao Yu Dalton Trans., 2013,42, 2588-2593
6. Molecular design of new organic sensitizers based on thieno[1,4]benzothiazine for dye-sensitized solar cells†

Hu Liu,Xingrong Liao,Xiaoyu Li,Di Wu,Qiang Guo,Jie Wu,Shengyou Qian,Jingbo Lan,Ruilin Wang,Jingsong You RSC Adv., 2015,5, 56865-56871
7. Hydroxyapatite, an exceptional catalyst for the gas-phase deoxygenation of bio-oil by aldol condensation†

E. G. Rodrigues,T. C. Keller,S. Mitchell,J. Pérez-Ramírez Green Chem., 2014,16, 4870-4874
8. Hierarchical forest-like photoelectrodes with ZnO nanoleaves on a metal dendrite array†

Li Cheng,Qing Chang,Yu Chang,Nannan Zhang,Changyuan Tao,Zhaona Wang,Xing Fan J. Mater. Chem. A, 2016,4, 9816-9821
9. Theoretical equilibrium shape of hydroxyapatite, revised†

D. Aquilano,S. Ghignone CrystEngComm, 2020,22, 7944-7951
10. Double transition metal MXenes with wide band gaps and novel magnetic properties†‡

Weiwei Sun,Yu Xie Nanoscale, 2018,10, 11962-11968

98584-59-9 (3-Piperidinone,1-propyl-) Related Products

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